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Compound of Interest

Compound Name: 2-Hydroxyisobutyrate

Cat. No.: B1230538

Essential Safety and Handling Guide for 2-
Hydroxyisobutyrate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 2-Hydroxyisobutyrate, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical and Physical Properties

Property Value Reference

White to off-white crystalline

Appearance powder [1][2]
Molecular Formula C4H803 [3]
Molecular Weight 104.1 g/mol [2]
Melting Point 77-81°C [3]

o Hygroscopic (absorbs moisture
Hygroscopicity from the air) [1]

Hazard Identification and Precautionary Statements
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2-Hydroxyisobutyrate is classified as a hazardous substance. The following table summarizes

its primary hazards and the corresponding precautionary measures.

Hazard GHS Classification Precautionary Statements

Acute Oral Toxicity Category 4 Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3][4]

Serious Eye Damage/Eye Causes serious eye damage.
o Category 1

Irritation [21[31[4]

Specific target organ toxicity May cause respiratory

Category 3

(single exposure)

irritation.[2][3][4]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is critical to minimize exposure risk. The following table outlines

the recommended PPE for handling 2-Hydroxyisobutyrate.

PPE Component

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[5]

Protects against splashes and
dust, preventing serious eye
damage.[2][3][5]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile rubber).[5]

Prevents skin contact and
irritation.[3][5]

Protective Clothing

Laboratory coat. Wear
appropriate protective clothing

to prevent skin exposure.[1][5]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated or exposure
limits are exceeded, a full-face
respirator with an appropriate
particulate filter is

recommended.[1][5]

Minimizes inhalation of

irritating dust particles.[1][2][3]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1230538?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwZ3A0Z3o2dnlicHBsN2d3amhweW4xNmFhd2M0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzk5XzU5NC02MS02XzItSHlkcm94eWlzb2J1dHlyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3OTlfNTk0LTYxLTZfMi1IeWRyb3h5aXNvYnV0eXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--a1e3fd1a86ec263608f810268cc433444dda9a4c/MetaSci_MSID799_594-61-6_2-Hydroxyisobutyric%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13146~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:43:47~~2-Hydroxyisobutyric%20acid~~
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwZ3A0Z3o2dnlicHBsN2d3amhweW4xNmFhd2M0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzk5XzU5NC02MS02XzItSHlkcm94eWlzb2J1dHlyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3OTlfNTk0LTYxLTZfMi1IeWRyb3h5aXNvYnV0eXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--a1e3fd1a86ec263608f810268cc433444dda9a4c/MetaSci_MSID799_594-61-6_2-Hydroxyisobutyric%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13146~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:43:47~~2-Hydroxyisobutyric%20acid~~
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwZ3A0Z3o2dnlicHBsN2d3amhweW4xNmFhd2M0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzk5XzU5NC02MS02XzItSHlkcm94eWlzb2J1dHlyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3OTlfNTk0LTYxLTZfMi1IeWRyb3h5aXNvYnV0eXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--a1e3fd1a86ec263608f810268cc433444dda9a4c/MetaSci_MSID799_594-61-6_2-Hydroxyisobutyric%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13146~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:43:47~~2-Hydroxyisobutyric%20acid~~
https://www.benchchem.com/product/b1230538?utm_src=pdf-body
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwZ3A0Z3o2dnlicHBsN2d3amhweW4xNmFhd2M0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzk5XzU5NC02MS02XzItSHlkcm94eWlzb2J1dHlyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3OTlfNTk0LTYxLTZfMi1IeWRyb3h5aXNvYnV0eXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--a1e3fd1a86ec263608f810268cc433444dda9a4c/MetaSci_MSID799_594-61-6_2-Hydroxyisobutyric%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://pim-resources.coleparmer.com/sds/96946.pdf
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://pim-resources.coleparmer.com/sds/96946.pdf
https://pim-resources.coleparmer.com/sds/96946.pdf
https://www.echemi.com/sds/2-hydroxyisobutyricacid-pid_Rock45120.html
https://pim-resources.coleparmer.com/sds/96946.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJwZ3A0Z3o2dnlicHBsN2d3amhweW4xNmFhd2M0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lENzk5XzU5NC02MS02XzItSHlkcm94eWlzb2J1dHlyaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ3OTlfNTk0LTYxLTZfMi1IeWRyb3h5aXNvYnV0eXJpYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--a1e3fd1a86ec263608f810268cc433444dda9a4c/MetaSci_MSID799_594-61-6_2-Hydroxyisobutyric%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC173100250&productDescription=2-HYDROXYISOBUTYRIC+ACID+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

Handling and Storage

o Ventilation: Always handle 2-Hydroxyisobutyrate in a well-ventilated area, such as a
chemical fume hood, to keep airborne concentrations low.[1][5]

o Preventing Contamination: Avoid contact with skin, eyes, and clothing.[1][2] Minimize dust
generation and accumulation.[1][2]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][3] Do not eat,
drink, or smoke in areas where the chemical is handled.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][5] Keep
away from incompatible materials such as oxidizing agents, reducing agents, and bases.[1]
The substance is hygroscopic and should be protected from moisture.[1]

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical aid

immediately.[1]

In case of contact, immediately flush skin with
Skin Contact plenty of water. Remove contaminated clothing

and shoes. Get medical aid.[1]

If inhaled, remove to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get medical aid.[1]

If swallowed, do NOT induce vomiting. Get
Ingestion medical aid immediately. If the victim is fully

conscious, give a cupful of water.[1]

Spill and Disposal Plan
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o Spill Cleanup: In the event of a spill, wear appropriate PPE.[1] For solid material, vacuum or
sweep up the material and place it into a suitable, labeled disposal container.[1] Avoid
generating dusty conditions.[1] Ensure adequate ventilation.[1]

» Waste Disposal: Dispose of waste material at an approved waste disposal plant in
accordance with local, state, and federal regulations.[2][3] Do not allow the chemical to enter
drains or waterways.

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling and
emergency response for 2-Hydroxyisobutyrate.
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Safe Handling Workflow for 2-Hydroxyisobutyrate

Preparation

Don Appropriate PPE

l

Prepare Well-Ventilated Workspace

Handling
Y

Weigh/Measure Chemical

l

Transfer to Reaction Vessel

Post—HvandIing

Decontaminate Work Area

l

Dispose of Waste

:

Remove and Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard operational workflow for handling 2-Hydroxyisobutyrate.
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PPE Selection Logic for 2-Hydroxyisobutyrate

Hazard Assessment

Review Chemical Hazards:
- Skin/Eye Irritant
- Respiratory Irritant
- Harmful if Swallowed

Requirec;'PPE
o - Chemical-Impermeable Gloves Work in Ventilated Area
Safety Goggles with Side Shields Lab Coat (Respirator if dust is present)

Click to download full resolution via product page

Caption: Decision-making process for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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